Cas no 1513196-79-6 (N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine)

• Product Name: N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine
• CAS No: 1513196-79-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6178160
• PubChem ID: 82685745
• Update Time: 2025-07-02

N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine
• EN300-1830361
• AKOS021003349
• 1513196-79-6
• N-[(2,3-dihydro-1-benzofuran-5-yl)methyl]hydroxylamine

• Inchi： 1S/C9H11NO2/c11-10-6-7-1-2-9-8(5-7)3-4-12-9/h1-2,5,10-11H,3-4,6H2
• InChI Key： RZCGIVFIJGFMAL-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(CNO)C=CC1=2

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine

Exploring N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine (CAS 1513196-79-6): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine (CAS 1513196-79-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzofuran core and hydroxylamine functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently inquire about its synthesis methods, physicochemical properties, and biological activity, making it a subject of ongoing exploration.

The benzofuran moiety, a prominent scaffold in medicinal chemistry, is known for its presence in bioactive molecules. When combined with the hydroxylamine group, the resulting compound exhibits intriguing reactivity, particularly in nitrogen-oxygen bond formation and chelation processes. Recent studies highlight its role in developing enzyme inhibitors and antioxidant agents, aligning with the growing demand for novel therapeutic candidates in neurodegenerative and inflammatory diseases.

From a synthetic perspective, CAS 1513196-79-6 is often synthesized via reductive amination or nucleophilic substitution reactions. Its solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening assays. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its purity, a critical factor for researchers investigating its structure-activity relationships (SAR).

Environmental and green chemistry trends have also influenced the study of this compound. Innovations in catalytic methods and solvent-free reactions aim to optimize its production while minimizing waste. Such advancements resonate with the broader push toward sustainable chemical synthesis, a topic frequently searched by academic and industrial chemists alike.

Beyond its chemical attributes, N-(2,3-dihydro-1-benzofuran-5-yl)methylhydroxylamine has sparked interest in computational chemistry. Molecular docking simulations predict its potential interactions with biological targets, such as monoamine oxidases (MAOs) or kinase enzymes. These insights are invaluable for drug discovery pipelines, particularly in oncology and CNS disorders, where small-molecule modulators are highly sought after.

In summary, CAS 1513196-79-6 represents a compelling case study at the intersection of synthetic chemistry and biomedical research. Its multifaceted applications—from intermediate synthesis to drug design—underscore its relevance in contemporary science. As researchers continue to unravel its potential, this compound remains a focal point for innovation in both academic and industrial settings.